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Compound of Interest

Compound Name: Obafluorin

Cat. No.: B1677078 Get Quote

This document provides essential safety and logistical information for the proper disposal of

obafluorin, a β-lactone antibiotic. The following procedures are designed to ensure the safety

of laboratory personnel and to minimize environmental impact, aligning with best practices for

chemical hygiene and waste management in a research and development setting.

Obafluorin, produced by Pseudomonas fluorescens, is an antibiotic known to inhibit threonyl-

tRNA synthetase.[1][2] Its chemical structure contains a strained β-lactone ring, which is

susceptible to hydrolysis, particularly under basic conditions.[1][3] This reactivity is a key

consideration for its safe disposal.

Physicochemical Properties of Obafluorin
A summary of obafluorin's key properties relevant to its handling and disposal is presented

below.
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Property Value

Molecular Formula C₁₇H₁₄N₂O₇

Molar Mass 358.306 g·mol⁻¹

Appearance Solid at room temperature

CAS Number 92121-68-1

Key Functional Group β-lactone ring

Reactivity
The β-lactone ring is susceptible to hydrolysis,

especially under mildly basic conditions.

Disposal Procedures
Two primary methods are recommended for the disposal of obafluorin waste: chemical

inactivation via alkaline hydrolysis and incineration. The choice of method should be made in

accordance with local regulations and institutional policies.

1. Chemical Inactivation by Alkaline Hydrolysis

This method leverages the susceptibility of the β-lactone ring to hydrolysis, rendering the

antibiotic inactive. This procedure should be performed by trained personnel in a designated

area, such as a fume hood.

Experimental Protocol for Alkaline Hydrolysis:

Preparation:

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

goggles, and chemical-resistant gloves.

Prepare a 1 M sodium hydroxide (NaOH) solution.

Inactivation Procedure:

For every 1 volume of obafluorin solution, add 10 volumes of the 1 M NaOH solution.
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If treating solid obafluorin, dissolve it in a suitable solvent (e.g., DMSO) before adding the

NaOH solution.

Stir the mixture at room temperature for at least 24 hours to ensure complete hydrolysis of

the β-lactone ring.

Neutralization and Disposal:

After the inactivation period, neutralize the basic solution by slowly adding a suitable acid

(e.g., hydrochloric acid) until the pH is between 6 and 8.

The neutralized solution can then be disposed of down the drain with copious amounts of

water, provided this is in compliance with local wastewater regulations.

2. Incineration

For larger quantities of obafluorin waste or when chemical inactivation is not feasible,

incineration is the preferred method.

Procedure for Incineration:

Waste Collection:

Collect all obafluorin waste, including contaminated labware (e.g., pipette tips, vials), in a

clearly labeled, leak-proof container.

If the waste is a solution, it may be beneficial to absorb it onto a combustible material,

such as vermiculite.

Packaging and Labeling:

Package the waste container according to your institution's hazardous waste guidelines.

Ensure the container is clearly labeled as "Hazardous Waste" and includes the chemical

name "Obafluorin."

Disposal:
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Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

company.

The waste will be transported to a licensed facility for high-temperature incineration.

Environmental and Safety Considerations
The release of antibiotics into the environment is a significant concern as it can contribute to

the development of antibiotic-resistant bacteria.[4] Therefore, it is crucial to inactivate or

properly contain all obafluorin waste. The β-lactone functional group in obafluorin is reactive

and can be a sensitizer; therefore, direct contact should be avoided.

Logical Workflow for Obafluorin Disposal
The following diagram illustrates the decision-making process for the proper disposal of

obafluorin waste.
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Caption: Decision workflow for the proper disposal of obafluorin waste.

By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and environmentally responsible disposal of obafluorin, thereby fostering

a culture of safety and sustainability in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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